Cas no 1280592-37-1 (5-Bromo-N,N,2-trimethylpyridin-3-amine)

• Product Name: 5-Bromo-N,N,2-trimethylpyridin-3-amine
• CAS No: 1280592-37-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 4815601
• Update Time: 2025-11-01

5-Bromo-N,N,2-trimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N,N,2-trimethylpyridin-3-amine
• 3-Pyridinamine, 5-bromo-N,N,2-trimethyl-
• (5-bromo-2-methyl-pyridin-3-yl)-dimethyl-amine
• 5-Bromo-N,N,2-trimethylpyridin-3-amine

• Inchi： 1S/C8H11BrN2/c1-6-8(11(2)3)4-7(9)5-10-6/h4-5H,1-3H3
• InChI Key： WVACMOTWMYXSAM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(=C1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.1
• Topological Polar Surface Area: 16.1

Additional information on 5-Bromo-N,N,2-trimethylpyridin-3-amine

5-Bromo-N,N,2-trimethylpyridin-3-amine (CAS No. 1280592-37-1): An Overview of a Versatile Compound in Medicinal Chemistry

5-Bromo-N,N,2-trimethylpyridin-3-amine (CAS No. 1280592-37-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 5-Bromo-N,N,2-trimethylpyridin-3-amine is characterized by a pyridine ring with a bromine atom at the 5-position and three methyl groups at the 2-, 3-, and N-positions. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the importance of 5-Bromo-N,N,2-trimethylpyridin-3-amine in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of this compound as a lead structure for the development of inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of 5-Bromo-N,N,2-trimethylpyridin-3-amine exhibited potent inhibitory activity against these enzymes, suggesting its potential as a starting point for anticancer drug design.

In another study, published in the European Journal of Medicinal Chemistry in 2020, scientists explored the role of 5-Bromo-N,N,2-trimethylpyridin-3-amine in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for numerous therapeutic interventions. The study demonstrated that certain derivatives of 5-Bromo-N,N,2-trimethylpyridin-3-amine could act as agonists or antagonists for specific GPCRs, opening up new avenues for the treatment of neurological disorders and other diseases.

The synthetic accessibility of 5-Bromo-N,N,2-trimethylpyridin-3-amine is another factor contributing to its popularity in medicinal chemistry. Various synthetic routes have been reported for its preparation, including multistep processes involving bromination, methylation, and amination reactions. These synthetic methods provide chemists with the flexibility to introduce additional functional groups or modifications to the core structure, thereby expanding its chemical diversity and biological profile.

In addition to its potential as a drug candidate, 5-Bromo-N,N,2-trimethylpyridin-3-amine has also been used as a building block in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. The use of 5-Bromo-N,N,2-trimethylpyridin-3-amine as a starting material has facilitated the generation of diverse chemical libraries, which can be screened for various therapeutic targets.

The physicochemical properties of 5-Bromo-N,N,2-trimethylpyridin-3-amine, such as its solubility and stability, are also important considerations in drug development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. These properties make it suitable for use in both in vitro and in vivo experiments.

Clinical trials involving compounds derived from 5-Bromo-N,N,2-trimethylpyridin-3-amine are currently underway to evaluate their safety and efficacy. Preliminary results from phase I trials have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of 5-Bromo-N,N,2-trimethylpyridin-3-amine-based drugs as viable therapeutic options for various diseases.

In conclusion, 5-Bromo-N,N,2-trimethylpyridin-3-amine (CAS No. 1280592-37-1) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for drug discovery efforts. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.